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Compound of Interest

Compound Name: Iotyrosine I-125

Cat. No.: B15181346 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the best practices for the safe disposal of Iodine-125 (I-125)

radioactive waste.

Frequently Asked Questions (FAQs)
1. What are the primary decay characteristics of I-125 I need to be aware of for waste

disposal?

Iodine-125 decays via electron capture to an excited state of tellurium-125.[1][2] It has a

physical half-life of approximately 59.4 to 60.1 days.[1][2][3][4] The primary emissions of

concern are low-energy gamma rays (35.5 keV) and X-rays (27-32 keV).[1][4]

2. What are the main methods for I-125 radioactive waste disposal?

The most common and recommended method for I-125 waste disposal is decay-in-storage

(DIS).[4][5] This involves storing the waste for a sufficient period until the radioactivity decays to

background levels, after which it can be disposed of as non-radioactive waste. Other methods,

depending on institutional policies and regulations, may include sewer disposal for minimal

quantities of liquid waste and off-site disposal programs for certain waste types.[4][5]

3. How long do I need to store I-125 waste for decay-in-storage?
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A general rule of thumb is to store the waste for at least 10 half-lives. For I-125, with a half-life

of about 60 days, this equates to approximately 600 days. After this period, the radioactivity will

have decayed to less than 0.1% of its original activity. However, specific institutional and

regulatory requirements for the decay period must always be followed.[6]

4. What personal protective equipment (PPE) is required when handling I-125 waste?

At a minimum, personnel handling I-125 waste should wear a lab coat, safety glasses, and two

pairs of disposable gloves.[7][8][9] When dealing with volatile forms of I-125 or the potential for

aerosol generation, work should be conducted in a certified fume hood.[3][7][9] Dosimetry

badges (body and ring) are also required to monitor radiation exposure.[3][7]

5. How should I segregate different types of I-125 waste?

Proper segregation of I-125 waste is crucial. Waste should be separated into the following

categories at the point of generation:

Dry Solid Waste: Includes contaminated items like gloves, bench paper, pipette tips, and

plastic tubes.[10][11]

Liquid Waste: Aqueous and organic radioactive liquids must be collected separately.[12][13]

Liquid Scintillation Vials: These should be collected in their own designated containers.[10]

[11][12]

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated,

puncture-resistant sharps container.[11][14]

Animal Carcasses and Tissues: These require special handling and should be segregated

and stored frozen.[10][11][13]

Troubleshooting Guides
Problem: My survey meter is not detecting I-125 contamination that I suspect is present.

Cause: The type of detector may not be appropriate for I-125's low-energy emissions.
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Solution: A standard Geiger-Müller (G-M) detector is often not efficient at detecting the low-

energy photons from I-125.[4][15] A thin crystal sodium iodide (NaI) detector is the preferred

instrument for detecting I-125.[4][7][15] Ensure your survey meter is equipped with the

correct probe and has been recently calibrated.

Problem: I have a small spill of liquid I-125 in the laboratory.

Solution: Follow these general steps for a minor spill:

Notify: Inform your supervisor and colleagues in the immediate area.

Isolate: Restrict access to the spill area.

Contain: Use absorbent materials to cover and contain the spill, working from the outside

in.

Decontaminate: Clean the affected area with a suitable decontamination solution.

Survey: Monitor the area with a NaI survey meter to ensure successful decontamination.

Dispose: Collect all contaminated materials as radioactive waste. For major spills,

evacuate the area immediately and contact your institution's Radiation Safety Officer

(RSO).[16][17][18]

Problem: There is a noticeable odor from my I-125 liquid waste container.

Cause: Unbound radioiodine can be volatile, especially in acidic solutions.[3][19]

Solution:

Ensure all work with potentially volatile I-125 is performed in a fume hood.[3][9]

To reduce the volatility of radioiodine in liquid waste, you can add a solution of sodium

thiosulfate.[19]

Crucially, do not add bleach to radioiodine waste, as this can enhance its volatility.[19]

Keep waste containers tightly capped when not in use.[19]
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Quantitative Data Summary
Parameter Value Reference

Physical Half-Life 59.4 - 60.1 days [1][2][3][4]

Primary Emissions
35.5 keV gamma rays, 27-32

keV X-rays
[1][4]

Specific Activity (max) 1.73E4 Ci/g [3]

Dose Rate at 10 cm

(unshielded)
15 mrem/hour/mCi [4]

Half-Value Layer (Lead) 0.02 mm [4]

Annual Limit on Intake

(Inhalation)
60 µCi [4]

Annual Limit on Intake

(Ingestion)
40 µCi [4]

Removable Contamination

Action Limit
220 dpm/100 cm² [7]

Exempt Concentration in

Animal Tissue
< 0.05 µCi/g [20][21]

Exempt Concentration for LSC

Media
< 0.05 µCi/g [20]

Experimental Protocols
Protocol 1: Decay-in-Storage (DIS) Procedure for Dry
Solid I-125 Waste

Segregation: Collect all dry solid waste contaminated with I-125 (e.g., gloves, absorbent

paper, plasticware) in a designated radioactive waste container lined with a plastic bag.[10]

[11]

Labeling: Clearly label the container with a "Caution - Radioactive Material" sign. The label

must include the isotope (I-125), the date the container was sealed, the name of the principal
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investigator, and the laboratory room number.[10]

Shielding: If the radiation levels on the surface of the container are above the institutional

action limit, place the container behind appropriate shielding, such as lead sheets.[7]

Storage: Store the container in a designated, secure radioactive waste storage area.

Decay Period: Hold the waste in storage for a minimum of 10 half-lives (approximately 600

days).

Survey: After the decay period, survey the waste container in a low-background area using a

NaI survey meter. The radiation levels must be indistinguishable from background.[22]

De-identification: Before disposal as regular trash, all radioactive material labels must be

removed or defaced.[23]

Disposal: Once confirmed to be at background levels and with labels removed, the waste

can be disposed of in the regular, non-radioactive solid waste stream.

Record Keeping: Maintain detailed records of all DIS waste, including the date of sealing,

survey results, and date of final disposal.[6]
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Caption: Simplified decay pathway of Iodine-125.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://oehs.tulane.edu/radioactive-waste-disposal
https://ehs.unl.edu/sites/unl.edu.business-and-finance.university-operations.ehs/files/media/file/SP_SOP_I-125.pdf
https://www.nrc.gov/docs/ML1034/ML103430094.pdf
https://www.nrc.gov/about-nrc/radiation/protects-you/hppos/hppos169
https://www.nrc.gov/docs/ML1122/ML11229A726.pdf
https://www.benchchem.com/product/b15181346?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15181346?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


I-125 Waste Generation

What type of waste is it?
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Caption: Workflow for proper segregation of I-125 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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